Cas no 144842-69-3 (Propanedioic acid, methyl[(4-nitrophenyl)methyl]-)

• Product name: Propanedioic acid, methyl[(4-nitrophenyl)methyl]-
• CAS No: 144842-69-3
• MF: C₁₁H₁₁NO₆
• MW: 253.20814
• CID: 1315448
• PubChem ID: 19088334

Propanedioic acid, methyl[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, methyl[(4-nitrophenyl)methyl]-
• 144842-69-3
• 2-methyl-2-(4-nitrobenzyl)malonic acid
• DB-423541
• LSJBEEPVOPSZNR-UHFFFAOYSA-N
• SCHEMBL3080086

• Inchi： InChI=1S/C11H11NO6/c1-11(9(13)14,10(15)16)6-7-2-4-8(5-3-7)12(17)18/h2-5H,6H2,1H3,(H,13,14)(H,15,16)
• InChI Key： LSJBEEPVOPSZNR-UHFFFAOYSA-N
• SMILES： CC(CC1=CC=C(C=C1)[N+](=O)[O-])(C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 253.05863
• Monoisotopic Mass: 253.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 117.74